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Executive Summary

Sulfur tetrafluoride (SFa) is a colorless, highly reactive gas with a distinct sulfurous odor.[1][2][3]
[4] It is a potent and corrosive chemical, primarily used as a fluorinating agent in the synthesis
of organic and inorganic compounds.[2] The toxicological profile of sulfur tetrafluoride is of
significant concern due to its severe irritant effects on the skin, eyes, and respiratory tract.[1][3]
[4][5] The primary mechanism of its toxicity is not from the molecule itself, but from its rapid
hydrolysis upon contact with moisture to form highly corrosive and toxic byproducts, namely
hydrogen fluoride (HF) and sulfur dioxide (SO2).[6] This guide provides a comprehensive
overview of the toxicological data available for sulfur tetrafluoride, including its physicochemical
properties, toxicokinetics, and effects on various organ systems. Detailed experimental
protocols for key toxicological studies are described, and quantitative data are summarized for
ease of reference.

Physicochemical Properties

A summary of the key physicochemical properties of sulfur tetrafluoride is presented in Table 1.
This information is critical for understanding its behavior and potential for exposure.

Table 1: Physicochemical Properties of Sulfur Tetrafluoride
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Property Value Reference

Chemical Formula SFa [3]

Molecular Weight 108.06 g/mol [4]

Appearance Colorless gas [11[3]114]

Odor D.isti.nct éulfur-like/sulfur e
dioxide-like odor

Boiling Point -40 °C (-40 °F) at 760 mmHg [4]

Melting Point -121.0 °C (-185.8 °F)

Vapor Pressure

10.5atm at 21.1 °C (70 °F)

Vapor Density

3.78 (Air = 1)

Water Solubility

Reacts violently with water

[4]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

Due to its high reactivity, the toxicokinetics of sulfur tetrafluoride are primarily dictated by its

hydrolysis products.

o Absorption: Inhalation is the primary route of exposure.[5] Upon inhalation, sulfur

tetrafluoride gas rapidly comes into contact with the moist surfaces of the respiratory tract

and hydrolyzes. Dermal and ocular absorption are also significant routes of exposure, with

the hydrolysis occurring on the skin and eye surfaces.

 Distribution: The distribution of sulfur tetrafluoride itself is limited due to its rapid breakdown.

However, its hydrolysis products, hydrogen fluoride and sulfur dioxide, are absorbed and can

be distributed systemically. Fluoride ions from HF can be distributed to and accumulate in

bones and teeth.[7]

e Metabolism: The primary "metabolism" of sulfur tetrafluoride is its abiotic hydrolysis. There is

no evidence of enzymatic metabolism of the parent compound.
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o Excretion: Fluoride is primarily excreted through the urine.[8]

Mechanism of Toxicity

The toxicity of sulfur tetrafluoride is a direct result of its rapid and exothermic reaction with

water, which produces hydrogen fluoride and sulfur dioxide.

SFa + 2H20 - SOz + 4HF

These hydrolysis products are responsible for the severe corrosive effects observed upon

exposure.
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Mechanism of Sulfur Tetrafluoride Toxicity

Hydrogen Fluoride (HF) Toxicity

Hydrogen fluoride is a highly corrosive acid that causes severe burns upon contact with any
tissue. The fluoride ion readily penetrates tissues, causing cellular necrosis and decalcification.
[9] Systemically, fluoride ions can bind to calcium and magnesium, leading to hypocalcemia
and hypomagnesemia, which can result in cardiac arrhythmias and other severe systemic
effects.[9]

Sulfur Dioxide (SO2) Toxicity

Sulfur dioxide is a severe irritant to the mucous membranes of the respiratory tract, eyes, and
skin.[10] In the respiratory system, it can induce bronchoconstriction, particularly in asthmatic
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individuals.[11] SOz can also lead to the formation of sulfurous acid on moist surfaces, further
contributing to its irritant properties.

Toxicological Studies
Acute Toxicity

Sulfur tetrafluoride is highly toxic via the inhalation route.

Table 2: Acute Inhalation Toxicity of Sulfur Tetrafluoride in Animals

. Exposure Observed
Species ) LC50 Reference
Duration Effects
Rat 4 hours 20 ppm Lethal [6]
Rat 4 hours 19 ppm/4h LCLo

Nasal discharge,
dyspnea,

Rat 10 days (4h/day) 4 ppm [6]
weakness,

emphysema

The objective of an acute inhalation toxicity study is to determine the median lethal
concentration (LC50) of a substance.[12][13][14]
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OECD 403 Experimental Workflow

e Test Animals: Young, healthy adult rats are typically used.[15]
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o Exposure System: Animals are exposed in dynamic inhalation chambers, either whole-body
or nose-only.[16]

o Concentration: A range of concentrations are tested to determine the LC50.
e Duration: A single 4-hour exposure is standard.[15]

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days post-exposure.[12][14]

o Pathology: A gross necropsy is performed on all animals at the end of the study.

Dermal and Ocular Toxicity

Sulfur tetrafluoride is a severe irritant to the skin and eyes.[1][3][4] Direct contact can cause

severe burns and permanent damage.

This test evaluates the potential of a substance to cause skin irritation or corrosion.[2][17][18]
[19]
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o Test Animals: Albino rabbits are the preferred species.[17][18][19]

o Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small area of the skin.[17][18]

o Exposure: The application site is covered with a semi-occlusive dressing for 4 hours.[17][18]
[19]

¢ Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal, and observations may continue for up to 14 days to assess reversibility.[18]

This test assesses the potential of a substance to cause eye irritation or corrosion.[1][20][21]
[22][23]

o Test Animals: Albino rabbits are typically used.[22]

o Application: A single dose of the test substance is instilled into the conjunctival sac of one
eye. The other eye serves as a control.[20][22]

o Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after instillation, and observations can continue for up to 21 days.[21]
[22]

Chronic Toxicity

The primary concern with chronic exposure to sulfur tetrafluoride is fluorosis, resulting from the
systemic absorption of fluoride ions.[7] Fluorosis is characterized by the mottling of teeth and,
in more severe cases, skeletal changes.[7][24]

Human Health Effects

Accidental human exposure to sulfur tetrafluoride has been reported, primarily in occupational
settings. Symptoms of acute inhalation exposure include severe irritation of the eyes, nose,
and throat, coughing, shortness of breath, and chest tightness, which can progress to
pulmonary edema.[7]
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Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

There is currently no data available to assess the carcinogenic, mutagenic, or reproductive
toxicity of sulfur tetrafluoride.

Exposure Limits

To protect workers from the harmful effects of sulfur tetrafluoride, several organizations have
established occupational exposure limits.

Table 3: Occupational Exposure Limits for Sulfur Tetrafluoride

Organization Limit Value

REL (Recommended Exposure

NIOSH 0.1 ppm (0.4 mg/m?3
Limit) - Ceiling ppm (0.4 mg/m?)
TLV (Threshold Limit Value) -
ACGIH - 0.1 ppm (0.4 mg/m?3)
Ceiling
Conclusion

Sulfur tetrafluoride is a highly toxic and corrosive gas, with its primary hazard stemming from its
rapid hydrolysis to hydrogen fluoride and sulfur dioxide. Acute exposure can cause severe
irritation and burns to the skin, eyes, and respiratory tract, potentially leading to life-threatening
pulmonary edema. Chronic exposure may result in fluorosis. Due to its high reactivity and
toxicity, stringent safety precautions and engineering controls are essential when handling this
chemical. Further research is needed to evaluate its potential for carcinogenicity, mutagenicity,
and reproductive toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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